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Compound of Interest

Compound Name: Hexamethylolmelamine

Cat. No.: B1198809

This guide provides a detailed breakdown of the theoretical molecular weight of
Hexamethylolmelamine, a compound used in various industrial applications, including as a
cross-linking agent for textiles and resins.[1] The calculation is based on its molecular formula
and the atomic weights of its constituent elements.

Chemical Formula and Elemental Composition

Hexamethylolmelamine is a derivative of melamine where each of the six hydrogen atoms of
the amino groups is replaced by a hydroxymethyl group.[2] The established chemical formula
for Hexamethylolmelamine is CoH1sN6Oe.[2][3][4][5][6] The elemental composition derived
from this formula is presented in the table below.

Number of Atomic Weight  Total Weight (
Element Symbol

Atoms (g/mol) g/mol )
Carbon C 9 12.01 108.09
Hydrogen H 18 1.008 18.144
Nitrogen N 6 14.007 84.042
Oxygen O 6 15.999 95.994
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The theoretical molecular weight is the sum of the weights of all atoms in the molecule. Based
on the elemental composition, the molecular weight of Hexamethylolmelamine is calculated
as follows:

(9 * 12.01) + (18 * 1.008) + (6 * 14.007) + (6 * 15.999) = 306.27 g/mol .

Multiple sources confirm that the molecular weight of Hexamethylolmelamine is approximately
306.28 g/mol .[1][2][3][4][5][6]

Parameter Value
Chemical Formula CoH1sNeOs6[2][3][41[5][6]
Theoretical Molecular Weight 306.28 g/mol [1][2][3][4][5][6]

Experimental Protocols and Visualizations

The determination of a theoretical molecular weight is a computational task based on the
chemical formula and standard atomic weights. Therefore, experimental protocols are not
applicable in this context. Similarly, as this topic does not involve biological or chemical
pathways, signaling pathway diagrams are not relevant to the calculation of molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. 39863-30-4 CAS MSDS (Hexamethylolmelamine) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

» To cite this document: BenchChem. [An In-depth Technical Guide on the Theoretical
Molecular Weight of Hexamethylolmelamine]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1198809#theoretical-molecular-weight-of-
hexamethylolmelamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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